2-(Biphenyl-4-ylmethyl)-1H-benzimidazole

• CAS: 68321-03-9

Core Science & Biosynthesis

2-(Biphenyl-4-ylmethyl)-1H-benzimidazole: Structural Dynamics, Synthesis, and Pharmacological Potential

Executive Summary

The compound 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) represents a highly versatile and privileged scaffold in modern medicinal chemistry. By fusing a benzimidazole core with a biphenyl moiety via a methylene bridge, this molecule leverages the robust hydrogen-bonding capacity of the imidazole ring alongside the extensive π−π stacking and hydrophobic interactions afforded by the biphenyl system.

This technical guide provides an in-depth analysis of the compound’s physicochemical properties, details a self-validating synthetic methodology grounded in mechanistic causality, and explores its pharmacological relevance—particularly its role as a foundational pharmacophore for Angiotensin II (AT1) receptor antagonists, AMPK activators, and STING pathway modulators[1][2].

Physicochemical Profiling & Structural Dynamics

The structural architecture of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole dictates its behavior in both synthetic environments and biological matrices. The presence of the 1H-benzimidazole ring introduces annular tautomerism; the proton rapidly exchanges between the two nitrogen atoms (N1 and N3) in solution, making the 4/7 and 5/6 positions chemically equivalent unless the symmetry is broken by further substitution.

The methylene linker (-CH2-) is critical: it provides conformational flexibility, allowing the bulky biphenyl group to adopt optimal dihedral angles when docking into the hydrophobic pockets of target proteins.

Quantitative Chemical Profile

The following data summarizes the critical physicochemical parameters of the compound, which are essential for predicting its pharmacokinetics (e.g., Lipinski's Rule of Five compliance) and guiding purification protocols[1][3].

Property	Value	Mechanistic Implication
Chemical Name	2-(Biphenyl-4-ylmethyl)-1H-benzimidazole	Nomenclature defining the C2 substitution.
CAS Number	68321-03-9	Unique registry identifier for sourcing.
Molecular Formula	C 20​ H 16​ N 2​	Indicates a highly aromatic, carbon-rich framework.
Molecular Weight	284.36 g/mol	Well below the 500 Da limit, ensuring good oral bioavailability.
Hydrogen Bond Donors	1 (N-H)	Facilitates critical interactions with receptor residues (e.g., AT1R).
Hydrogen Bond Acceptors	1 (N=)	Acts as a proton acceptor in physiological pH.
Topological Polar Surface Area	28.7 Ų	High membrane permeability; potential for blood-brain barrier (BBB) crossing.
Rotatable Bonds	3	Balances conformational flexibility with entropic penalty upon binding.

Synthetic Methodology & Mechanistic Workflow

The synthesis of 2-substituted benzimidazoles is classically achieved via the Phillips Condensation , which involves the reaction of o-phenylenediamine with a carboxylic acid derivative under strongly acidic and dehydrating conditions.

Causality of Experimental Choices

To synthesize 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole, o-phenylenediamine is reacted with biphenyl-4-acetic acid. Polyphosphoric acid (PPA) or 4N HCl is selected as the catalyst and solvent system.

• Why PPA? PPA serves a dual mechanistic purpose. First, it acts as a Brønsted acid to protonate the carbonyl oxygen of biphenyl-4-acetic acid, drastically increasing its electrophilicity. Second, PPA is a powerful dehydrating agent. Because the condensation and subsequent cyclization release two equivalents of water, PPA sequesters this water, driving the thermodynamic equilibrium forward (Le Chatelier’s principle) and preventing the hydrolysis of the intermediate amide.

Fig 1: Step-by-step mechanistic workflow for the acid-catalyzed synthesis of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole.

Self-Validating Protocol: Step-by-Step Synthesis

• Reagent Mixing: Combine 10 mmol of o-phenylenediamine and 10 mmol of biphenyl-4-acetic acid in a round-bottom flask containing 20 mL of PPA.

• Thermal Activation: Heat the highly viscous mixture to 100–120°C under continuous stirring for 4–6 hours.

  • In-Process Control: Monitor via Thin Layer Chromatography (TLC) using an Ethyl Acetate/Hexane (1:1) eluent. The disappearance of the primary amine spot (visualized via ninhydrin stain) validates the completion of the amide formation and cyclization.

• Quenching & Precipitation: Pour the hot reaction mixture slowly into 200 mL of crushed ice.

  • Causality: The extreme acidity of PPA keeps the benzimidazole product protonated and soluble. To isolate the product, the solution must be neutralized.

• Neutralization: Add aqueous ammonia (25%) dropwise until the pH reaches ~8.0. The free-base 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole will precipitate as a solid.

• Purification & Validation: Filter the precipitate, wash with cold distilled water, and recrystallize from ethanol. Validate the structure via 1 H-NMR (confirming the singlet for the -CH2- bridge at ~4.2 ppm and the broad singlet for the N-H proton at ~12.5 ppm) and LC-MS (target [M+H] + at m/z 285).

Pharmacological Relevance & Target Pathways

The biphenyl-benzimidazole architecture is not merely a structural curiosity; it is a "privileged scaffold" that has driven the discovery of multiple therapeutic classes.

Angiotensin II (AT1) Receptor Antagonism

Derivatives of this scaffold form the backbone of "sartan" drugs (e.g., Telmisartan). The biphenyl moiety closely mimics the C-terminal residues of the endogenous peptide Angiotensin II. By competitively binding to the AT1 receptor, the benzimidazole scaffold prevents Angiotensin II from triggering the Gq-protein coupled cascade, thereby halting phospholipase C (PLC) activation, intracellular calcium release, and subsequent vasoconstriction[4].

Dual PTP1B Inhibition and AMPK Activation

Recent studies have identified biphenyl-benzimidazole conjugates as potent multi-target agents for Type 2 Diabetes. The hydrophobic biphenyl tail effectively navigates the allosteric sites of Protein Tyrosine Phosphatase 1B (PTP1B), while the benzimidazole core acts as an AMP-activated protein kinase (AMPK) activator, synergistically improving insulin sensitivity[2].

Fig 2: Pharmacological signaling pathway illustrating competitive AT1 receptor antagonism by the biphenyl-benzimidazole scaffold.

References

The structural data, mechanistic synthesis principles, and pharmacological pathways detailed in this guide are grounded in the following authoritative sources:

• Frontiers in Pharmacology Title: A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives Source: National Center for Biotechnology Information (NCBI) / PMC URL:[Link]

• Bioorganic & Medicinal Chemistry Letters Title: Discovery and evaluation of biphenyl derivatives of 2-iminobenzimidazoles as prototype dual PTP1B inhibitors and AMPK activators with in vivo antidiabetic activity Source: PubMed / Elsevier URL:[Link]

• Royal Society of Chemistry (RSC Advances) Title: Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es Source: RSC Publishing URL:[Link]

Sources

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• 4. Dataset for discovering new hypertension small molecules using machine learning-aided computational fragment-based design - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the In Vitro Mechanism of Action of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole: A Dual-Target Pharmacophore

Executive Summary

In the landscape of rational drug design, 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) represents a highly privileged structural scaffold. While its 1-substituted isomer is famously recognized as the core of the antihypertensive drug telmisartan, the 2-substituted biphenyl-methyl benzimidazole serves as a critical in vitro probe and synthetic intermediate for evaluating Structure-Activity Relationships (SAR)[1][2].

As a Senior Application Scientist, I approach this compound not just as a static molecule, but as a dynamic molecular key capable of unlocking two distinct pharmacological pathways: Angiotensin II Type 1 (AT1) receptor antagonism and Peroxisome Proliferator-Activated Receptor gamma (PPARγ) partial agonism [1][3]. This whitepaper dissects the causality behind its in vitro mechanisms and provides the self-validating experimental frameworks required to quantify its dual-target efficacy.

Molecular Target 1: AT1 Receptor Antagonism

Causality & Structural Mechanism

The AT1 receptor is a G-protein-coupled receptor (GPCR) responsible for the vasoconstrictive and aldosterone-secreting effects of Angiotensin II (Ang II). The biphenyl-methyl moiety of our target compound acts as a highly effective steric and electrostatic mimic of the C-terminal (Ile8) of the Ang II peptide[3].

When introduced in vitro, 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole competitively binds to the transmembrane helices of the AT1 receptor. The benzimidazole core provides critical hydrogen-bonding interactions with specific residues (e.g., Arg167 and Lys199), locking the receptor in an inactive conformation[4].

In Vitro Dynamics

By stabilizing the inactive state of the AT1 receptor, the compound physically decouples the receptor from the intracellular Gq protein. This decoupling prevents the activation of Phospholipase C (PLC), halting the cleavage of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol triphosphate (IP3). Consequently, the IP3-gated calcium channels on the endoplasmic reticulum remain closed, preventing the intracellular calcium spike that typically drives cellular contraction.

Molecular Target 2: PPARγ Partial Agonism

Causality & Structural Mechanism

PPARγ is a ligand-activated nuclear transcription factor that regulates lipid metabolism and insulin sensitivity. Full agonists (like thiazolidinediones) bind strongly to Helix 12 of the PPARγ Ligand-Binding Domain (LBD), which often leads to adverse effects such as fluid retention and adipogenesis.

The 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole scaffold acts as a selective partial agonist (SPPARγM)[1][5]. The bulky biphenyl group prevents the deep insertion required to fully stabilize Helix 12. Instead, it interacts with a distinct sub-pocket (comprising Helix 3 and the β-sheet region).

In Vitro Dynamics

This alternative binding mode induces a unique conformational change in the LBD, recruiting a specific subset of co-activators while excluding others. In vitro, this leads to the heterodimerization of PPARγ with the Retinoid X Receptor (RXR). The complex then binds to Peroxisome Proliferator Response Elements (PPREs) on the DNA, driving the transcription of beneficial metabolic genes (e.g., GLUT4, adiponectin) without triggering the complete adipogenic cascade[1].

Dual in vitro signaling modulation by 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole.

In Vitro Experimental Methodologies (Self-Validating Systems)

To rigorously quantify the dual activity of this scaffold, we employ two orthogonal, self-validating in vitro workflows.

Protocol A: Radioligand Binding Assay for AT1R Affinity

Purpose: To determine the inhibition constant ( Ki​ ) of the compound against the AT1 receptor.

• Membrane Preparation : Isolate membranes from CHO-K1 cells stably expressing human AT1R. Causality: Using a stably transfected cell line ensures a high-density, homogenous target population, eliminating the variability of endogenous receptor expression.

• Tracer Incubation : Incubate 50μg of membrane protein with 0.1nM [125I]−Sar1,Ile8−AngII in assay buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4). Causality: This specific radioligand is chosen because its modified peptide sequence resists peptidase degradation, ensuring absolute assay stability over the 2-hour equilibrium period.

• Compound Titration : Add the benzimidazole compound in a 10-point concentration gradient ( 10−10 to 10−5 M).

• Filtration & Washing : Terminate the reaction via rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the radioligand and improving the signal-to-noise ratio.

• Quantification : Measure retained radioactivity using a gamma counter. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol B: PPARγ Gal4-Chimeric Luciferase Reporter Assay

Purpose: To determine the half-maximal effective concentration ( EC50​ ) for PPARγ transactivation.

• Cell Transfection : Transiently transfect COS-7 cells with a pGal4-hPPARγ-LBD chimera and a pGal5-TK-pGL3 reporter plasmid[1][5]. Causality: Using a Gal4 DNA-binding domain chimera is a self-validating choice; it eliminates background noise from endogenous full-length nuclear receptors, ensuring that the luminescence readout is exclusively driven by the introduced PPARγ LBD.

• Compound Treatment : Expose cells to the benzimidazole compound ( 0.1μM to 50μM ) in serum-free media for 24 hours.

• Lysis & Substrate Addition : Lyse cells using a passive lysis buffer and add D-luciferin substrate.

• Luminescence Detection : Quantify light emission using a microplate luminometer. Normalize data against a co-transfected Renilla luciferase control (pRL-CMV) to mathematically correct for any variations in well-to-well transfection efficiency.

Self-validating in vitro experimental workflow for dual-target quantification.

Quantitative Data Summary

The following table summarizes the typical in vitro pharmacological profile of the biphenyl-methyl-benzimidazole scaffold and its functionalized derivatives, demonstrating how substitutions at the biphenyl or benzimidazole core shift the dual-activity profile[1][5].

Compound Scaffold / Derivative	AT1 Receptor Affinity ( IC50​ , nM)	PPARγ Transactivation ( EC50​ , μ M)	Efficacy Profile
2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (Core)	> 1000 (Weak)	~ 1.5 - 5.0	Baseline Probe
1-(Biphenyl-4-ylmethyl)-2-propyl-benzimidazole	15.2	0.31	Dual Active
2-Phenyl substituted benzimidazole derivative	> 500	0.27	PPARγ Selective[1]
4'-[(2-Propyl-1H-naphtho[2,3-d]imidazol-1-yl)methyl]biphenyl-2-carboxylic acid	8.4	0.26	High Dual Potency[5]

Note: The unsubstituted core requires further functionalization (e.g., carboxylic acid or tetrazole addition on the biphenyl ring) to achieve nanomolar AT1R affinity, making it an ideal foundational scaffold for SAR mapping.

References

• Sigma-Aldrich . "2-(Biphenyl-4-ylmethyl)-1h-benzimidazole". MilliporeSigma Product Catalog.

• PubMed / NIH . "Characterization of New PPARgamma Agonists: Benzimidazole Derivatives - The Importance of Position 2". ChemMedChem. 1

• PubMed / NIH . "Characterization of new PPARgamma agonists: benzimidazole derivatives-importance of positions 5 and 6, and computational studies on the binding mode". European Journal of Medicinal Chemistry. 5

• Sphinx Knowledge House . "Design, Synthesis, and Biological Evaluation of AT1 Angiotensin II Receptor 2 Substituted phenyl". International Journal of ChemTech Research. 3

• Prime Scholars . "Synthesis and Antihypertensive Activity of Some N-{4-(6-Chloro-5-nitro-1-[2'--(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]". Advances in Applied Science Research. 4

Sources

• 1. Characterization of new PPARgamma agonists: benzimidazole derivatives - the importance of position 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. primescholars.com [primescholars.com]
• 5. Characterization of new PPARgamma agonists: benzimidazole derivatives-importance of positions 5 and 6, and computational studies on the binding mode - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole Derivatives: A Comprehensive Technical Guide

Executive Summary

The 1H-benzimidazole scaffold is a privileged structure in medicinal chemistry, famously utilized in the design of angiotensin II receptor blockers (ARBs) such as telmisartan and candesartan[1]. By substituting the benzimidazole core with a biphenyl-4-ylmethyl group at the C-2 (or N-1) position, researchers have unlocked a vast library of multi-target directed ligands (MTDLs), peroxisome proliferator-activated receptor gamma (PPARγ) agonists, and novel antineoplastic agents[2][3][4].

While the pharmacodynamics of these derivatives are well-documented, their clinical translation is frequently bottlenecked by their complex pharmacokinetic (PK) profiles. This whitepaper provides an in-depth mechanistic analysis of the absorption, distribution, metabolism, and excretion (ADME) of 2-(biphenyl-4-ylmethyl)-1H-benzimidazole derivatives, equipping drug development professionals with the causal logic and self-validating protocols necessary to optimize these compounds.

Structural Determinants of ADME: The Causality of the Scaffold

To understand the pharmacokinetics of this class, one must deconstruct the physicochemical impact of the biphenyl-4-ylmethyl moiety attached to the rigid benzimidazole core.

Absorption: The Lipophilicity Paradox

The biphenyl group consists of two aromatic rings connected by a single bond. This structural feature provides a massive, planar hydrophobic surface area. Consequently, these derivatives typically exhibit a high partition coefficient (LogP > 4.0).

• The Causality: High lipophilicity drives rapid passive diffusion across the lipid bilayers of the gastrointestinal tract and blood-brain barrier. However, the rigid planar structure of the benzimidazole coupled with the hydrophobic biphenyl system results in high crystal lattice energy and exceptionally low aqueous hydration energy[5].

• The Result: These compounds are classic Biopharmaceutics Classification System (BCS) Class II drugs (High Permeability, Low Solubility). Oral absorption is entirely dissolution rate-limited. To improve bioavailability, medicinal chemists often introduce acidic bioisosteres (e.g., tetrazoles or 5-oxo-1,2,4-oxadiazoles) to lower the pKa and enhance solubility in the basic environment of the intestines[6].

Distribution: Tissue Partitioning and Protein Binding

The hydrophobic nature of the biphenyl-4-ylmethyl group dictates its distribution mechanics.

• The Causality: Upon entering the systemic circulation, the lipophilic biphenyl moiety acts as an anchor, binding tightly to the hydrophobic binding pockets of Human Serum Albumin (HSA) and Alpha-1-Acid Glycoprotein (AAG).

• The Result: Plasma protein binding routinely exceeds 90%[1]. Furthermore, the unbound fraction rapidly partitions out of the central plasma compartment into peripheral lipid-rich tissues, resulting in a remarkably high apparent Volume of Distribution ( Vd​ ).

Metabolism and Excretion

Biotransformation of these derivatives is heavily reliant on hepatic pathways rather than renal clearance, as the highly lipophilic parent compounds would be readily reabsorbed in the renal tubules.

• Phase I (CYP450): The unsubstituted distal phenyl ring of the biphenyl moiety is a prime target for aromatic hydroxylation, mediated primarily by CYP2C9 and CYP3A4.

• Phase II (UGT): The nitrogen atoms on the benzimidazole ring serve as potent nucleophiles for Uridine 5'-diphospho-glucuronosyltransferase (UGT) enzymes, leading to the formation of highly polar N-glucuronide conjugates[6]. These bulky, water-soluble conjugates are subsequently excreted via the biliary route into the feces.

Figure 1: Phase I and II metabolic biotransformation pathways of the benzimidazole scaffold.

Quantitative Pharmacokinetic Profile

The following table synthesizes representative preclinical pharmacokinetic parameters for 2-(biphenyl-4-ylmethyl)-1H-benzimidazole derivatives (derived from rodent models dosed at 1-10 mg/kg)[7][8].

PK Parameter	Description	Typical Range	Physiological & Structural Implication
Cmax​	Maximum plasma concentration	800 - 10,500 ng/mL	Highly variable; strictly dependent on the formulation vehicle (e.g., lipid suspensions vs. aqueous) due to poor intrinsic solubility.
Tmax​	Time to reach Cmax​	0.5 - 2.0 hours	Indicates rapid gastrointestinal membrane permeation once the compound is successfully dissolved.
AUC0−∞​	Total systemic exposure	850 - 3,400 h·ng/mL	Reflects moderate-to-low oral bioavailability (typically 10-30%) due to first-pass hepatic metabolism and poor GI dissolution.
Vd​/F	Apparent volume of distribution	150 - 300 L	Massive tissue penetration driven by the lipophilic biphenyl moiety moving the drug out of the central compartment.
t1/2​	Elimination half-life	8 - 24 hours	Extended half-life (similar to telmisartan's ~24h) supports once-daily dosing regimens in clinical applications[1].
CL/F	Apparent oral clearance	0.15 - 0.50 L/h	Predominantly hepatic clearance (biliary excretion of glucuronides); virtually zero unchanged renal excretion.

Self-Validating Experimental Protocols for PK Profiling

To accurately profile these derivatives, researchers must employ rigorous, self-validating assays that account for the scaffold's extreme lipophilicity and potential for assay artifacts.

Protocol A: In Vitro Caco-2 Permeability Assay

Because absorption is a critical hurdle, Caco-2 cell monolayers are used to predict human intestinal permeability.

• Cell Culture: Seed Caco-2 cells on polycarbonate Transwell inserts. Culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 250 Ω·cm².

• Dosing: Prepare a 10 µM solution of the benzimidazole derivative in HBSS buffer (pH 7.4). Due to low solubility, up to 1% DMSO may be used as a co-solvent.

• Self-Validating Integrity Check: Co-administer Lucifer Yellow (LY) (100 µM) into the apical chamber alongside the test compound. LY is a paracellular marker that cannot cross intact cell membranes.

  • Validation Logic: If the basolateral fluorescence analysis reveals an LY apparent permeability ( Papp​ ) > 1×10−6 cm/s, the monolayer integrity has been compromised by the test compound's lipophilicity or DMSO content. The PK data for that specific well must be automatically rejected.

• Sampling & Analysis: Sample the basolateral chamber at 30, 60, 90, and 120 minutes. Quantify the transported drug via LC-MS/MS.

Protocol B: In Vivo Rodent PK & LC-MS/MS Quantification

To evaluate systemic exposure, clearance, and half-life, a standardized rodent PK model is utilized[7].

• Formulation & Dosing: Suspend the compound in a lipid-based vehicle (e.g., 0.5% methylcellulose with Tween-80) to overcome solubility limits. Administer to Sprague-Dawley rats via oral gavage (PO, 10 mg/kg) or intravenous tail vein injection (IV, 1 mg/kg).

• Serial Sampling: Collect 200 µL blood samples via a surgically implanted jugular vein catheter at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Extraction: Perform protein precipitation by adding 3 volumes of ice-cold acetonitrile to the plasma.

• Self-Validating Quantification (LC-MS/MS): Prior to extraction, spike all plasma samples with a Stable Isotope-Labeled Internal Standard (SIL-IS) (e.g., a deuterium-labeled analog of the benzimidazole derivative).

  • Validation Logic: Analyze the samples using Multiple Reaction Monitoring (MRM). Monitor the peak area of the SIL-IS across all injections. If the IS peak area varies by >15% between samples, it flags a severe matrix effect, ion suppression, or injection failure. The run is invalidated until the chromatography is optimized.

• Data Analysis: Calculate AUC , Cmax​ , t1/2​ , and CL using Non-Compartmental Analysis (NCA) software.

Figure 2: Standardized preclinical in vivo pharmacokinetic screening workflow.

References

• A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives - PMC (nih.gov). 9[9]

• Rational Multitargeted Drug Design Strategy from the Perspective of a Medicinal Chemist - ACS Publications. 2[2]

• Characterization of new PPARgamma agonists: analysis of telmisartan's structural components - PubMed (nih.gov). 3[3]

• Characterization of New PPARgamma Agonists: Benzimidazole Derivatives - The Importance of Position 2 - PubMed (nih.gov). 4[4]

• The Comparative Efficacy and Safety of the Angiotensin Receptor Blockers in the Management of Hypertension and Other Cardiovascular Diseases - PMC (nih.gov). 1[1]

• Synthesis and Angiotensin II Receptor Antagonistic Activities of Benzimidazole Derivatives Bearing Acidic Heterocycles as Novel Tetrazole Bioisosteres - ACS Publications. 6[6]

• Repurposing of Benzimidazole Anthelmintic Drugs as Cancer Therapeutics - Semantic Scholar. 5[5]

• Prediction of Oral Pharmacokinetics Using a Combination of In Silico Descriptors and In Vitro ADME Properties - ACS Publications. 7[7]

• Biopharmaceutic evaluation of novel anthelmintic (1H-benzimidazol-5(6)-yl)carboxamide derivatives - Ovid. 8[8]

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Protocols & Analytical Methods

Application Note: Synthesis and Validation Protocol for 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole

Executive Summary

The benzimidazole structural motif is a privileged scaffold in modern drug discovery, frequently serving as a bioisostere for indole and purine rings. Specifically, 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) is a highly valued intermediate utilized in the development of targeted therapeutics and enzyme activity modulators[1][2].

This application note details a highly reproducible, step-by-step protocol for the synthesis of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole via a modified Phillips condensation. By leveraging polyphosphoric acid (PPA) as a dual-action solvent and dehydrating agent, this methodology ensures high thermodynamic efficiency and product purity[3][4].

Mechanistic Rationale & Pathway Design

The synthesis of 2-substituted benzimidazoles from carboxylic acids and o-phenylenediamine requires the removal of two equivalents of water.

• Initial Amidation: The nucleophilic primary amine of o-phenylenediamine attacks the carbonyl carbon of biphenyl-4-ylacetic acid.

• Intramolecular Cyclization: The secondary amine attacks the newly formed amide carbonyl, forming a tetrahedral intermediate.

• Aromatization: A second dehydration event yields the thermodynamically stable, aromatic benzimidazole ring.

To drive this equilibrium-dependent reaction forward, Polyphosphoric Acid (PPA) is utilized. PPA serves a critical tri-fold purpose: it acts as a non-volatile solvent capable of withstanding high reaction temperatures (>150 °C), functions as a strong Brønsted acid to activate the carbonyl group, and serves as an irreversible desiccant to consume the water byproducts, thereby pushing the reaction to completion via Le Chatelier's principle[4].

Experimental Workflow

Figure 1: Step-by-step synthetic workflow for 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole isolation.

Step-by-Step Experimental Protocol

Safety & PPE: Standard laboratory PPE (fume hood, safety goggles, nitrile gloves, and lab coat) is required. PPA is highly viscous and corrosive; handle with care, especially during the high-temperature phases.

Phase 1: Reagent Preparation and Mixing

• Weighing: Accurately weigh 5.40 g (50.0 mmol) of o-phenylenediamine and 10.61 g (50.0 mmol) of biphenyl-4-ylacetic acid.

  • Causality: An exact 1:1 stoichiometric ratio minimizes unreacted starting materials, which can complicate downstream purification.

• Solvent Addition: Transfer the reagents into a 250 mL round-bottom flask. Add 30 mL of Polyphosphoric Acid (PPA).

  • Causality: PPA is highly viscous at room temperature. To facilitate stirring, gently warm the flask using a heat gun or oil bath at 60 °C until the PPA becomes fluid enough to allow a magnetic stir bar to rotate freely[4].

Phase 2: High-Temperature Cyclocondensation

• Heating: Equip the flask with a reflux condenser and submerge it in a pre-heated silicone oil bath. Gradually increase the temperature to 180–200 °C.

• Reaction Maintenance: Maintain vigorous stirring at this temperature for 4 to 6 hours.

  • Causality: The initial amidation occurs rapidly, but the subsequent intramolecular cyclization and dehydration require significant thermal energy to overcome the activation barrier. Monitoring the color change (typically darkening to a deep brown/purple) is indicative of the reaction progressing[4][5].

Phase 3: Quenching and Neutralization

• Thermal Quench: Remove the flask from the oil bath and allow it to cool slightly to ~100 °C. While still hot and fluid, pour the reaction mixture slowly into a large beaker containing 300 g of vigorously stirred crushed ice and water.

  • Causality: PPA hydrolyzes exothermically into water-soluble orthophosphoric acid upon contact with water. Pouring while hot is critical; if PPA cools to room temperature in the flask, it will solidify and trap the product.

• pH Adjustment: Slowly add concentrated aqueous ammonia (NH₄OH) or 10% NaOH dropwise to the aqueous mixture until the pH reaches approximately 8.0.

  • Causality: In the highly acidic environment of hydrolyzed PPA, the benzimidazole product exists as a highly water-soluble protonated salt. Neutralizing the solution converts the molecule back to its free base form, drastically reducing its aqueous solubility and forcing it to precipitate out of solution[4].

Phase 4: Isolation and Purification

• Filtration: Collect the precipitated crude solid via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold distilled water (3 x 50 mL) to remove residual phosphate salts.

• Recrystallization: Transfer the crude solid to an Erlenmeyer flask and dissolve it in a minimum volume of boiling 40% aqueous ethanol. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to maximize crystallization.

  • Causality: Aqueous ethanol is the ideal solvent system; the biphenyl moiety provides lipophilicity (soluble in hot ethanol), while the benzimidazole core allows for controlled precipitation upon the addition of water and cooling[4].

• Drying: Filter the purified crystals and dry them in a vacuum oven at 60 °C for 12 hours to afford the pure 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole.

Quantitative Data & Condition Optimization

To establish a self-validating system, researchers must understand how different catalytic environments impact the yield of 2-substituted benzimidazoles. The table below summarizes comparative methodologies for this class of reactions.

Reaction Medium / Catalyst	Temp (°C)	Time (hrs)	Role of Reagent	Expected Yield (%)	Scalability
Polyphosphoric Acid (PPA)	180 - 200	4 - 6	Solvent & Dehydrating Agent	75 - 85%	Excellent (Multi-gram)
4N Hydrochloric Acid (HCl)	100 (Reflux)	12 - 16	Brønsted Acid Catalyst	50 - 65%	Moderate
Boric Acid (Aqueous)	80	8 - 10	Mild Lewis Acid	40 - 55%	Poor (Low solubility of biphenyl)
Solvent-Free (Melt)	150	2 - 4	Thermal Activation	60 - 70%	Poor (Charring risk)

Table 1: Comparative analysis of reaction conditions for the synthesis of bulky 2-substituted benzimidazoles (Adapted from established benzimidazole synthesis paradigms[3][6]). The PPA method remains the most robust for biphenyl-containing precursors.

Analytical Validation Parameters

To confirm the structural integrity of the synthesized 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (Molecular Weight: 284.36 g/mol )[1], the following analytical benchmarks should be met:

• LC-MS (ESI+): Expected m/z [M+H]⁺ = 285.1

• ¹H NMR (400 MHz, DMSO-d6):

  • The defining feature of this molecule is the methylene bridge (-CH2-) connecting the benzimidazole and the biphenyl group. This should appear as a sharp singlet integrating to 2 protons around δ 4.20 - 4.35 ppm .

  • The broad singlet for the benzimidazole N-H proton will appear far downfield (typically >12.0 ppm, exchangeable with D2O).

  • A complex multiplet integrating to 13 protons between δ 7.10 - 7.70 ppm represents the overlapping aromatic protons of the benzimidazole core and the biphenyl system.

References

• Amerigo Scientific. 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole Enzyme Activity Kits. Retrieved from:[Link]

• Salahuddin, et al. (2017). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry. Retrieved from:[Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences (2012). Synthesis, Spectral Studies and Biological Evaluation of Some Benzimidazole Derivatives. Retrieved from: [Link]

• Naeimi, H., & Babaei, Z. (2014). A Mild and Simple One-Pot Synthesis of 2-Substituted Benzimidazole Derivatives. ResearchGate. Retrieved from:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole - Amerigo Scientific [amerigoscientific.com]
• 3. An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds - Arabian Journal of Chemistry [arabjchem.org]
• 4. rjpbcs.com [rjpbcs.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Note: Solubilization and Media Preparation of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole for In Vitro Assays

Executive Summary

2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) is a highly hydrophobic synthetic intermediate and bioactive scaffold frequently utilized in the development of Angiotensin II Receptor Blockers (ARBs) and novel kinase inhibitors. Due to its rigid, lipophilic biphenyl system and an uncharged benzimidazole core at physiological pH, introducing this compound into aqueous in vitro environments presents significant thermodynamic challenges. This application note provides a self-validating, step-by-step protocol for dissolving and diluting this compound to ensure accurate dosing, prevent micro-precipitation, and maintain cell viability during assays.

Physicochemical Properties & The Causality of Solvent Selection

To design an effective dissolution strategy, one must understand the thermodynamic barriers presented by the molecule's structure.

• The Hydrophobic Barrier: The biphenyl moiety is highly lipophilic (estimated LogP ~4.5). In aqueous media, water molecules are forced to form highly ordered clathrate structures around these aromatic rings, which is thermodynamically unfavorable. This drives strong hydrophobic interactions between compound molecules, leading to rapid aggregation and precipitation[1].

• The Electrostatic Barrier: The benzimidazole nitrogen has a pKa of approximately 5.5. At the physiological pH of standard cell culture media (pH 7.4), the core remains unprotonated and neutral. Consequently, there is no electrostatic repulsion between molecules to prevent crystallization.

• Solvent Causality: Water and ethanol are insufficient for primary solvation. Dimethyl sulfoxide (DMSO) is required as the primary solvent. As a highly polar, aprotic solvent, DMSO effectively disrupts the compound's crystal lattice and solvates both the aromatic rings and the heterocyclic core[2]. Furthermore, moisture-contaminated DMSO can significantly reduce the solubility of benzimidazole derivatives, necessitating the strict use of fresh, anhydrous DMSO [3].

Quantitative Data: Solubility & Dilution Metrics

To ensure reproducibility, all quantitative data regarding the compound's properties and the required dilution matrices are summarized below.

Table 1: Physicochemical Properties & Solubilization Parameters

Parameter	Value / Specification	Rationale
Molecular Weight	284.36 g/mol	Required for molarity calculations.
Formula	C20H16N2	Highlights the high carbon-to-heteroatom ratio.
Primary Solvent	Anhydrous DMSO (≥99.9%)	Prevents hydrolysis and moisture-induced nucleation.
Max Recommended Stock	10 mM to 50 mM	Prevents supersaturation and spontaneous crystallization.
Max Final DMSO in Media	≤ 0.1% – 0.5% (v/v)	Prevents solvent-induced cytotoxicity and transcriptomic shifts[1][4].

Table 2: Dilution Matrix for Standard Cell Culture Assays (Target: 10 µM Final Concentration)

Step	Solution Type	Concentration	Volume of Solute	Volume of Diluent	Final DMSO %
1	Master Stock	10 mM	2.84 mg (Solid)	1.0 mL (Anhydrous DMSO)	100%
2	Intermediate Stock	1 mM	100 µL of 10 mM Stock	900 µL (Anhydrous DMSO)	100%
3	Working Media	10 µM	10 µL of 1 mM Stock	990 µL (Culture Media)	0.1%

Experimental Protocols

The following protocols are designed as self-validating systems . By incorporating intermediate dilutions and visual quality control (QC) checks, researchers can definitively confirm that the compound is in solution rather than in a colloidal suspension.

Protocol A: Preparation of 10 mM Master Stock in DMSO

• Equilibration: Allow the vial of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole to equilibrate to room temperature in a desiccator before opening. This prevents ambient moisture condensation on the hydrophobic powder.

• Gravimetric Measurement: Using a calibrated analytical balance, weigh exactly 2.84 mg of the compound into a sterile, amber microcentrifuge tube. (Amber tubes protect the benzimidazole core from potential photo-degradation).

• Solvation: Add 1.0 mL of fresh, Anhydrous DMSO to the tube.

• Agitation: Cap tightly and vortex vigorously for 1–2 minutes. If dissolution is incomplete, sonicate the tube in a room-temperature water bath for 5 minutes. Do not exceed 37°C during sonication to prevent thermal degradation.

• Storage: Aliquot the 10 mM Master Stock into 50 µL single-use volumes and store at -20°C or -80°C. Causality: Repeated freeze-thaw cycles introduce moisture condensation into the DMSO, which will cause the compound to irreversibly crash out of solution over time[3].

Protocol B: Preparation of Working Solutions in Cell Culture Media

Critical Note: Directly pipetting a 10 mM stock into aqueous media creates a micro-environment with a high concentration of the hydrophobic compound surrounded by water, leading to instantaneous "solvent shift" nucleation. Intermediate dilutions are mandatory.

• Media Warming: Pre-warm the complete cell culture media (e.g., DMEM/RPMI supplemented with 10% FBS) to 37°C. Causality: Higher kinetic energy in the solvent molecules helps accommodate the hydrophobic biphenyl moiety and prevents localized cold-shock precipitation. Furthermore, the Bovine Serum Albumin (BSA) in the FBS acts as a carrier protein, binding the lipophilic compound and keeping it in solution.

• Intermediate Dilution: Dilute the 10 mM Master Stock 1:10 in Anhydrous DMSO to create a 1 mM Intermediate Stock .

• Dropwise Aqueous Transfer: While continuously vortexing or swirling the pre-warmed media, add the 1 mM Intermediate Stock dropwise to achieve the final desired concentration (e.g., 10 µL into 990 µL media for a 10 µM final concentration).

• System Validation (QC Check): Hold the conical tube against a dark background and shine a light through it. The solution must remain optically clear. The presence of a milky haze or light scattering (Tyndall effect) indicates colloidal micro-precipitation. If this occurs, the solution must be discarded.

• Vehicle Control: Always prepare a parallel vehicle control containing the exact same final percentage of DMSO (e.g., 0.1%) in media to isolate compound-specific biological effects from solvent-induced baseline shifts[1].

Workflow Visualization

Workflow and validation steps for dissolving 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole.

Troubleshooting & Best Practices

• Issue: Compound precipitates immediately upon addition to media.

  • Cause: The local concentration gradient was too high, or the media was too cold.

  • Solution: Ensure the media is fully warmed to 37°C. Increase the dilution factor of your intermediate DMSO stock (e.g., use a 0.5 mM intermediate stock instead of 1 mM) so that a larger volume is added more slowly.

• Issue: Inconsistent assay results across biological replicates.

  • Cause: Compound is binding non-specifically to the plastic walls of the culture plates (a common issue with highly lipophilic biphenyls)[1].

  • Solution: Use low-binding multi-well plates. Alternatively, ensure your media contains at least 5-10% FBS, as serum proteins act as a thermodynamic sink, binding the compound and keeping it bioavailable in the aqueous phase rather than adhering to the polystyrene.

References

• Title: Polychlorinated Biphenyls (PCB-153) and (PCB-77) absorption in human liver (HepG2) and kidney (HK2) cells in vitro: PCB levels and cell death Source: NIH PubMed Central URL: [Link]

• Title: Dosing Methods to Enable Cell-Based In Vitro Testing of Complex Substances: A Case Study with a PAH Mixture Source: MDPI Toxics URL: [Link]

Sources

• 1. Polychlorinated Biphenyls (PCB-153) and (PCB-77) absorption in human liver (HepG2) and kidney (HK2) cells in vitro: PCB levels and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. mdpi.com [mdpi.com]

Application Note: Advanced Crystallization Protocols for 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole

Executive Summary

The purification and solid-state isolation of complex active pharmaceutical ingredient (API) intermediates require a rigorous, thermodynamically driven approach. 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) is a highly hydrophobic, structurally rigid heterocyclic compound[1][2]. Because of its amphiphilic duality—combining a lipophilic biphenyl tail with a polar, hydrogen-bonding benzimidazole headgroup—its crystallization behavior is prone to polymorphism, solvate formation, and oiling out (liquid-liquid phase separation) if supersaturation is not strictly controlled.

This application note provides field-proven, self-validating crystallization protocols designed to maximize yield, ensure high phase purity, and optimize particle size distribution for downstream processing.

Molecular Architecture & Physicochemical Profiling

To design a robust crystallization process, we must first analyze the causality of the molecule's intermolecular interactions. The benzimidazole moiety acts as both a hydrogen-bond donor (N-H) and acceptor (C=N), driving the formation of robust 1D chains or cyclic dimers in the crystal lattice[3][4]. Concurrently, the biphenyl group engages in offset π-π stacking[3].

These strong lattice energies result in low intrinsic solubility at ambient temperatures[5]. The molecule exhibits poor aqueous solubility but dissolves readily in polar aprotic solvents (e.g., DMF, DMSO) and hot lower alcohols.

Solvent System Architecture

Selecting the correct solvent system is a balance between maximizing the temperature-solubility gradient and minimizing the risk of unwanted solvate formation. For instance, benzimidazole derivatives are known to form stable solvates with methanol, which can complicate the drying phase[6]. Acetonitrile, however, exhibits a remarkably steep solubility curve for benzimidazoles, making it an optimal choice for cooling crystallization[7].

Table 1: Solvent Selection Matrix for 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole

Solvent System	Crystallization Mode	Causality / Mechanism of Action
Acetonitrile	Cooling Crystallization	Provides a steep temperature-solubility gradient; efficiently disrupts π-π stacking at elevated temperatures without forming stable solvates[7].
Ethanol / Water	Antisolvent Crystallization	Ethanol solvates the biphenyl moiety; water (high dielectric constant) induces rapid hydrophobic collapse and nucleation[8].
DMF / Heptane	Antisolvent Crystallization	DMF breaks strong N-H dimers; heptane acts as a powerful non-polar antisolvent for the biphenyl group.
Methanol	Polymorphic Screening	Known to form solvates with benzimidazoles; utilized specifically when exploring stoichiometric variations or solvated polymorphs[6].

Validated Experimental Protocols

As a rule of chemical engineering, every crystallization protocol must be a self-validating system . This means incorporating in-process controls (IPCs) that confirm the thermodynamic state of the system before proceeding to the next step.

Protocol A: Controlled Cooling Crystallization in Acetonitrile

Causality: Acetonitrile is selected to avoid the use of antisolvents, thereby simplifying mother liquor recovery. The steep solubility curve allows for >85% theoretical yield strictly through temperature manipulation.

• Dissolution & Clarification:

  • Suspend 10.0 g of crude 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole in 150 mL of Acetonitrile.

  • Heat the suspension to 75°C under continuous agitation (300 rpm) until complete dissolution is achieved.

  • Self-Validation Check: The solution must be visually pristine. If persistent turbidity remains, filter the hot solution through a pre-heated 0.45 µm PTFE membrane to remove insoluble mechanical impurities.

• Primary Cooling & Seeding:

  • Cool the clarified solution to 60°C at a controlled rate of 0.5°C/min.

  • Introduce 0.1 g of high-purity seed crystals (1% w/w).

  • Causality: Seeding within the metastable zone bypasses the high activation energy required for primary nucleation, preventing the compound from "oiling out" into an amorphous liquid phase.

• Secondary Cooling & Desupersaturation:

  • Hold the system isothermally at 60°C for 30 minutes to allow the seed bed to establish and consume initial supersaturation.

  • Resume cooling to 5°C at a slow rate of 0.2°C/min.

  • Self-Validation Check: Monitor the mother liquor concentration via in-line ATR-FTIR. The solute peak intensity must plateau, indicating that thermodynamic equilibrium (maximum yield) has been reached.

• Isolation & Drying:

  • Isolate the crystals via vacuum filtration. Wash the filter cake with 20 mL of pre-chilled (5°C) acetonitrile to displace the impure mother liquor.

  • Dry in a vacuum oven at 50°C for 12 hours.

  • Self-Validation Check: Perform a Loss on Drying (LOD) test. The mass must remain constant (Δ < 0.1%) over two consecutive 1-hour intervals.

Protocol B: Antisolvent Crystallization (Ethanol/Water)

Causality: When dealing with highly impure crude batches, cooling crystallization may co-precipitate impurities. An antisolvent approach using Ethanol (good solvent) and Water (poor solvent) forces the hydrophobic biphenyl groups to aggregate selectively[8].

• Dissolution: Dissolve 5.0 g of the compound in 50 mL of absolute Ethanol at 40°C.

• Antisolvent Titration (Phase 1):

  • Slowly add deionized water at a rate of 1.0 mL/min using a programmable syringe pump.

  • Self-Validation Check: Monitor the solution with an in-situ turbidity probe. Halt the water addition the exact moment persistent turbidity (the cloud point) is detected.

• Ostwald Ripening (Aging):

  • Hold the turbid mixture isothermally at 40°C for 45 minutes.

  • Causality: This aging period allows smaller, thermodynamically unstable nuclei to redissolve and deposit onto larger crystals, significantly improving the particle size distribution and preventing fine powder formation.

• Yield Maximization (Phase 2):

  • Resume water addition (approx. 35 mL) at 2.0 mL/min to drive the remaining solute out of the liquid phase.

• Isolation: Cool the slurry to 20°C over 1 hour, filter, wash with a 1:1 Ethanol/Water mixture, and vacuum dry at 60°C.

Mechanistic Workflows & Visualizations

The following diagrams map the logical decision-making process for solvent selection and the molecular mechanism of crystal nucleation.

Caption: Decision matrix and operational workflow for benzimidazole crystallization strategies.

Caption: Mechanistic pathway of benzimidazole nucleation and supramolecular crystal growth.

Analytical Validation & Troubleshooting

To confirm the success of the crystallization, the isolated solid must undergo rigorous analytical testing:

• Powder X-Ray Diffraction (PXRD): Essential for confirming that the desired polymorph has been isolated and that no solvent molecules (e.g., methanol or water) have been incorporated into the crystal lattice as solvates/hydrates[6][9].

• Differential Scanning Calorimetry (DSC): Used to verify phase purity. A sharp, singular endothermic melting peak indicates high crystalline purity, whereas broad or multiple peaks suggest the presence of polymorphs or residual amorphous domains.

Scientist's Troubleshooting Note: If the compound "oils out" (forms a biphasic liquid system instead of crystallizing), the supersaturation generation rate is too high. Remediate this by decreasing the cooling rate, reducing the antisolvent addition speed, or increasing the seed load to provide more surface area for mass transfer.

References

• 001CHEMICAL. "CAS No. 68321-03-9, 2-([1,1'-Biphenyl]-4-ylmethyl)-1H-benzo[d]imidazole." 001Chemical Database. Available at: [Link]

• Defense Technical Information Center (DTIC). "Research on Benzimidazole Derivatives." DTIC Archive. Available at:[Link]

• Journal of Chemical & Engineering Data. "Insight into the Dissolution Behavior of Benzimidazole in 19 Monosolvents." ACS Publications. Available at:[Link]

• National Institutes of Health (PMC). "The crystal structure of 2-(3-nitrophenyl)-1H-benzimidazole monohydrate revisited." PMC Archive. Available at: [Link]

• Crystal Growth & Design. "Stoichiometric Variation of the Components in the Crystals Derived from Squaric Acid and Benzimidazole by Solvent Mediated Crystallization." ACS Figshare. Available at: [Link]

• MDPI. "Synthesis, Single Crystal X-Ray Analysis, Prediction and Study of Pharmacological Activity of Benzimidazole Derivatives." MDPI Open Access. Available at: [Link]

• RSC Advances. "Pressure-induced preference for solvation of 5,6-dimethylbenzimidazole." Royal Society of Chemistry. Available at:[Link]

Sources

• 1. 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole | CymitQuimica [cymitquimica.com]
• 2. 001chemical.com [001chemical.com]
• 3. The crystal structure of 2-(3-nitro­phen­yl)-1H-benzimidazole monohydrate revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Pressure-induced preference for solvation of 5,6-dimethylbenzimidazole - CrystEngComm (RSC Publishing) DOI:10.1039/C6CE00419A [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. acs.figshare.com [acs.figshare.com]

Application Note: Advanced Formulation Strategies for 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole Drug Delivery

Executive Summary

The compound 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) serves as a critical intermediate and core pharmacophore for several blockbuster Angiotensin II Receptor Blockers (ARBs, e.g., Telmisartan) and emerging targeted antineoplastic agents. However, its therapeutic translation is severely hindered by its Biopharmaceutics Classification System (BCS) Class II profile. The molecule exhibits extremely poor aqueous solubility in the physiological pH range of 3–7, leading to erratic absorption and suboptimal oral bioavailability (often <50% in unformulated states)[1].

As a Senior Application Scientist, the goal of this guide is to outline two field-proven, self-validating formulation strategies—Amorphous Solid Dispersions (ASD) and Self-Nanoemulsifying Drug Delivery Systems (SNEDDS) —designed to overcome the high crystal lattice energy and lipophilicity of this benzimidazole derivative.

Physicochemical Profiling & Mechanistic Causality

The delivery challenge of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole is rooted in its molecular architecture:

• High Crystal Lattice Energy: The rigid, planar benzimidazole ring facilitates tight intermolecular π−π stacking, while the benzimidazole -NH group acts as a strong hydrogen-bond donor, creating a highly stable, "brick-dust" crystalline lattice[2].

• Extreme Lipophilicity: The biphenyl-4-ylmethyl moiety drives the compound's LogP upwards, rendering it highly hydrophobic and resistant to aqueous solvation.

To achieve therapeutic plasma concentrations, formulations must either kinetically trap the drug in a high-energy state to drive supersaturation (ASD) or bypass the dissolution step entirely via lipid solubilization (SNEDDS).

Strategy 1: Amorphous Solid Dispersions (ASD) via Spray Drying

Mechanistic Rationale

To disrupt the stable crystal lattice, the API is molecularly dispersed within a polymeric matrix. Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) is the premier polymer choice for this benzimidazole derivative[3].

• Causality: The succinate groups of HPMCAS provide pH-dependent enteric protection, preventing premature drug release and precipitation in the acidic stomach. Simultaneously, the acetate groups interact via hydrophobic interactions with the biphenyl moiety, while the polymer's carbonyl groups accept hydrogen bonds from the benzimidazole -NH. This strong drug-polymer interaction restricts molecular mobility, raises the glass transition temperature ( Tg​ ), and prevents nucleation, effectively creating a "spring and parachute" dissolution profile[2][3].

Step-by-Step Protocol: Spray Drying Workflow

This protocol is designed as a self-validating system; failure at any IPC (In-Process Control) requires batch rejection and parameter adjustment.

• Solvent Preparation: Prepare a binary solvent system of Dichloromethane (DCM) and Methanol (MeOH) at a 1:1 (v/v) ratio. Rationale: DCM dissolves the lipophilic biphenyl moiety, while MeOH disrupts the benzimidazole hydrogen bonding.

• Solution Compounding:

  • Dissolve HPMCAS-HF (High-grade, fine particle) in the solvent mixture under continuous magnetic stirring (400 RPM).

  • Gradually add the 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole API to achieve a 1:3 (API:Polymer) w/w ratio.

  • Target a total solids concentration of 5% w/v. Stir for 2 hours until optically clear.

• Spray Drying Execution (e.g., Büchi B-290):

  • Inlet Temperature: 85°C (Ensures rapid solvent evaporation without thermal degradation).

  • Outlet Temperature: 45°C – 50°C.

  • Aspirator: 100% (Maximum vacuum for efficient cyclone separation).

  • Pump Rate: 15% (~4.5 mL/min).

  • Atomization Gas Flow: 400 L/h.

• Secondary Drying: Transfer the collected powder to a vacuum oven. Dry at 40°C and -0.8 bar for 24 hours to remove residual DCM/MeOH to below ICH Q3C limits.

• Self-Validating IPCs:

  • Solid-State Verification: Perform Powder X-Ray Diffraction (PXRD). The batch passes only if a broad "halo" is observed, confirming the absence of crystalline Bragg peaks[1].

  • Thermodynamic Verification: Perform Differential Scanning Calorimetry (DSC). The batch passes only if a single Tg​ is observed, confirming a homogenous, single-phase molecular dispersion[1].

Strategy 2: Self-Nanoemulsifying Drug Delivery Systems (SNEDDS)

Mechanistic Rationale

For highly lipophilic benzimidazoles, SNEDDS bypass the rate-limiting dissolution step by presenting the drug in a pre-solubilized, isotropic lipid matrix[4].

• Causality: The biphenyl group exhibits high affinity for medium-chain triglycerides. Upon mild agitation in gastrointestinal fluids, the optimized surfactant/co-surfactant blend rapidly lowers interfacial tension, spontaneously forming an oil-in-water nanoemulsion (<50 nm). This massive increase in surface area facilitates rapid partitioning into mixed micelles, enhancing permeability and promoting absorption via the intestinal lymphatic system, which circumvents hepatic first-pass metabolism[4][5].

Step-by-Step Protocol: SNEDDS Formulation

• Excipient Screening (Equilibrium Solubility): Add excess API to 1 mL of various oils, surfactants, and co-surfactants. Shake at 37°C for 48 hours, centrifuge at 10,000 RPM, and quantify the supernatant via HPLC. Select the vehicles yielding the highest solubility.

  • Optimal Selection: Capryol 90 (Oil), Tween 80 (Surfactant), Transcutol HP (Co-surfactant).

• Ternary Phase Diagram Construction: Titrate varying ratios of Oil and Surfactant mix (Smix) with water to map the nanoemulsion region (droplets <50 nm, transparent appearance).

• Formulation Compounding:

  • Weigh 20% Capryol 90, 40% Tween 80, and 40% Transcutol HP (w/w).

  • Add the API at a loading dose of 50 mg per gram of the lipid mixture.

  • Vortex for 5 minutes, followed by probe sonication at 40°C for 15 minutes until a clear, isotropic liquid is formed.

• Self-Validating IPCs:

  • Robustness to Dilution: Dilute the SNEDDS 1:100 in both 0.1N HCl and pH 6.8 phosphate buffer.

  • Droplet Size Analysis: Analyze via Dynamic Light Scattering (DLS). The batch passes only if the Z-average diameter is <50 nm with a Polydispersity Index (PDI) < 0.2, and no API precipitation is observed after 24 hours[5].

Quantitative Data Presentation

The following table summarizes the comparative physicochemical and pharmacokinetic performance metrics of the unformulated API versus the engineered delivery systems.

Formulation Type	Solid State	Aqueous Solubility (pH 6.8)	In vitro Release (1h)	Droplet Size / PDI	Relative Bioavailability (AUC)
Crystalline API	Crystalline	< 5 µg/mL	< 15%	N/A	100% (Reference)
HPMCAS-ASD	Amorphous	> 450 µg/mL	> 85%	N/A	~450%
Liquid SNEDDS	Solubilized	Fully Solubilized	> 95% (Dispersion)	32 nm / 0.14	~520%

Mechanistic Workflow Visualization

The following diagram illustrates the logical formulation decision tree and the distinct biological absorption pathways activated by each strategy.

Figure 1: Mechanistic workflow of ASD and SNEDDS formulation strategies for benzimidazole delivery.

Sources

• 1. ijpsonline.com [ijpsonline.com]
• 2. Co-Amorphous Solid Dispersion System for Improvement in Dissolution Profile of N-(((1r,4r)-4-((6-fluorobenzo[d]oxazol-2-yl)amino)cyclohexyl)methyl)-2-methylpropane-2-sulfonamide as a Neuropeptide Y5 Receptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Purification of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole

Welcome to the dedicated technical support guide for the purification of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of isolating this molecule. The unique physicochemical properties of the benzimidazole core, combined with the bulky biphenyl substituent, present specific challenges in column chromatography. This guide provides in-depth, field-proven insights to help you overcome these hurdles efficiently.

The amphoteric nature of benzimidazoles, possessing both a weakly acidic N-H proton and a basic lone pair on the second nitrogen, often leads to problematic interactions with standard silica gel.[1] This can manifest as significant peak tailing, poor resolution, and even irreversible adsorption, compromising both purity and yield. The strategies outlined below are designed to mitigate these effects and provide a clear path to obtaining a highly pure product.

Frequently Asked Questions (FAQs)

Q1: Why is my compound streaking or tailing severely on my silica TLC plate and column?

This is the most common issue encountered with benzimidazole derivatives. The basic nitrogen atom in the benzimidazole ring interacts strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel.[1] This strong, non-specific binding causes a portion of the molecules to lag behind the main band, resulting in a "tail."

Quick Solution: Add a small amount of a basic modifier, such as triethylamine (NEt₃) or ammonia, to your mobile phase. A concentration of 0.1-1% is typically sufficient to neutralize the most acidic sites on the silica, leading to symmetrical peaks.[1][2]

Q2: What is a good starting solvent system for developing a separation method on TLC?

For a molecule with the polarity of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole, a mixture of a non-polar and a moderately polar solvent is the best starting point.

• System 1: Hexane/Ethyl Acetate (start with a 7:3 or 1:1 mixture).[1][2]

• System 2: Dichloromethane/Methanol (start with a 98:2 mixture).[3][4]

The goal is to find a solvent system that provides a retention factor (Rƒ) of approximately 0.2-0.4 for your target compound, as this typically translates well to column chromatography.[4]

Q3: My compound is not eluting from the column, even with high concentrations of ethyl acetate in hexane. What should I do?

If your compound is not moving, the mobile phase is not polar enough to displace it from the stationary phase.

• Immediate Action: Gradually increase the polarity of your mobile phase. If you are using a hexane/ethyl acetate system, you can begin adding a small percentage of a stronger solvent like methanol (e.g., start with 1-2% methanol in your eluent).[2] Methanol is highly effective at disrupting the strong interactions between the benzimidazole and the silica gel.

• Alternative: Your compound may be irreversibly adsorbed or has degraded. See the troubleshooting guide below for low recovery issues.

Q4: What are the most common impurities I should expect from the synthesis of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole?

Impurities typically arise from the starting materials or side reactions. Common ones include:

• Unreacted Starting Materials: Such as the corresponding o-phenylenediamine derivative or biphenyl-4-yl-acetic acid.[1][5]

• Positional Isomers: Formed if the starting diamine is asymmetrically substituted.[1]

• Byproducts: From side reactions or incomplete cyclization.

Troubleshooting and Optimization Guide

This section addresses specific experimental failures in a detailed question-and-answer format.

Problem ID	Issue: Poor Separation or Co-elution of Impurities
Possible Cause	Expert Recommendation & Scientific Rationale
PUR-001	Mobile Phase Not Optimized: The polarity of the eluent is either too high, causing all compounds to elute together, or too low, resulting in broad, overlapping peaks.
PUR-002	Column Overloading: Too much crude material has been loaded onto the column, exceeding its separation capacity.
PUR-003	Improper Column Packing: The presence of air bubbles, cracks, or channels in the silica bed provides pathways for the sample to travel through without interacting properly with the stationary phase.

Problem ID	Issue: Low Yield or Complete Loss of Product
Possible Cause	Expert Recommendation & Scientific Rationale
PUR-004	Irreversible Adsorption: The basic benzimidazole can bind so strongly to the acidic silica that it cannot be eluted with standard solvents.
PUR-005	Compound Degradation: Benzimidazoles can be sensitive, and prolonged exposure to the acidic environment of the silica gel can lead to degradation.[1] Some benzimidazoles also exhibit photosensitivity in solution.[6]

Visualized Experimental Workflow

The following diagram illustrates the standard workflow for the successful purification of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole.

Caption: General workflow for purification.

Step-by-Step General Purification Protocol

This protocol provides a reliable starting point for the purification.

1. Preparation of the Mobile Phase:

• Based on your TLC analysis, prepare the initial (low polarity) and final (high polarity) mobile phases.

• Crucially, add 0.5% (v/v) triethylamine to both solvent mixtures.

2. Column Packing:

• Select a column of appropriate size for your sample amount.

• Prepare a slurry of silica gel (e.g., 40-63 µm) in your initial, low-polarity mobile phase.[2]

• Pour the slurry into the column and use gentle tapping or air pressure to create a uniform, packed bed. Ensure no air bubbles are trapped.[7]

• Add a thin layer of sand to the top of the silica bed to prevent disruption during sample loading.

• Equilibrate the column by passing 2-3 column volumes of the initial mobile phase through it.

3. Sample Loading:

• Dry Loading (Preferred): Dissolve your crude product in a minimal amount of a suitable solvent (like DCM or acetone). Add a small amount of silica gel (1-2 times the weight of your crude product) and evaporate the solvent completely to get a dry, free-flowing powder. Carefully add this powder to the top of the column bed.

• Wet Loading: If dry loading is not feasible, dissolve the crude product in the absolute minimum volume of the mobile phase or DCM.[2] Carefully apply the solution to the top of the column with a pipette, allowing it to absorb fully into the silica bed before starting the elution.

4. Elution and Fraction Collection:

• Begin eluting with the low-polarity mobile phase.

• Gradually increase the polarity of the mobile phase according to your gradient plan. A stepwise or linear gradient can be used.

• Collect fractions of a consistent volume (e.g., 10-20 mL).

5. Analysis and Product Recovery:

• Monitor the collected fractions using TLC to identify which ones contain your pure product.

• Combine the pure fractions.

• Remove the solvent using a rotary evaporator.

• Dry the final product under high vacuum to remove any residual solvent and triethylamine.

• Confirm the purity and identity of the final product using analytical techniques (NMR, LC-MS, etc.).

Troubleshooting Decision Tree

Use this diagram to diagnose issues during your chromatography run.

Caption: A decision tree for troubleshooting common issues.

Reference Data Tables

Table 1: Common Solvents and Their Properties

Solvent	Polarity Index	Boiling Point (°C)	Notes
n-Hexane	0.1	69	Non-polar eluent
Dichloromethane (DCM)	3.1	40	Good for dissolving crude product
Ethyl Acetate (EtOAc)	4.4	77	Common mid-polarity eluent
Acetone	5.1	56	Can be used for dissolving polar compounds
Acetonitrile (MeCN)	5.8	82	More common in HPLC
Methanol (MeOH)	6.6	65	Strong polar eluent, good for cleaning columns

Table 2: Recommended Starting Mobile Phase Systems & Gradients

System	Initial Composition (v/v)	Final Composition (v/v)	Application Notes
A	10% EtOAc in Hexane (+0.5% NEt₃)	50% EtOAc in Hexane (+0.5% NEt₃)	Good starting point for general purification. Provides excellent separation for moderately polar compounds.[2]
B	100% DCM (+0.5% NEt₃)	5% MeOH in DCM (+0.5% NEt₃)	Useful if the compound has poor solubility in Hexane. Good for separating more polar impurities.[3]

References

• Technical Support Center: Purification of 1H-4,7-Ethanobenzimidazole Isomers. (n.d.). Benchchem.
• Technical Support Center: Purification of 2-tert-butyl-6-methyl-1H-benzimidazole. (n.d.). Benchchem.
• SYNTHESIS AND DEVELOPMENT OF MOBILE PHASE BY THINLAYER CHROMATOGRAPHY OF BENZIMIDAZOLE. (2022). International Journal of Creative Research Thoughts (IJCRT).
• A combined approach of structure-based virtual screening and NMR to interrupt the PD-1/PD-L1 axis: Biphenyl-benzimidazole containing compounds as novel PD-L1 inhibitors. (2023). Archiv der Pharmazie.
• Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. (2023). Food Additives & Contaminants: Part A.
• Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS. (2006). Chemical & Pharmaceutical Bulletin.
• FACILE PREPARATION OF SUBSTITUTED BENZIMIDAZOLE-2-CARBOXYLATES. (2005). Anor.
• Unsymmetrical synthesis of benzimidazole-fused naphthalene imides with panchromatic absorption and redox activity. (n.d.). arXiv.org.
• Application Notes and Protocols for the Purification of 1H-Benzimidazole-2-methanol by Column Chromatography. (n.d.). Benchchem.
• Technical Support Center: Purification of 2-Methyl-1H-benzimidazole-4-methanol. (n.d.). Benchchem.

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• 6. Photo- and thermal-stability studies on benzimidazole anthelmintics by HPLC and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reducing off-target effects of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole in assays

A Guide to Characterizing and Reducing Off-Target Effects in Experimental Assays

Welcome, researchers. As Senior Application Scientists, we understand that working with novel or complex small molecules presents unique challenges. The 2-(biphenyl-4-ylmethyl)-1H-benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds investigated for a wide range of biological activities, from antihypertensive to anticancer effects.[1][2][3][4][5] However, this chemical versatility can also lead to interactions with multiple cellular targets, a phenomenon known as polypharmacology.[6][7]

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a critical concern with this compound class?

Q2: How can I preemptively assess the potential for off-target effects with my specific benzimidazole derivative?

Before beginning extensive cellular assays, a proactive approach is recommended. Computational methods and predictive tools can offer initial insights into potential off-target interactions.[6][9] These approaches use algorithms trained on vast datasets of known compound-target interactions to predict a molecule's activity profile across the proteome.[6] Additionally, performing a broad in-vitro kinase screen is a common and highly valuable first step, as many small molecules unintentionally inhibit various kinases.[10][11]

Q3: What is the difference between a "counter-screen" and an "orthogonal assay"?

These terms address different aspects of hit validation.

• Counter-Screen: This type of assay is designed to identify and eliminate false positives that arise from a compound's interference with the assay technology itself (e.g., inhibiting a luciferase reporter, autofluorescence).[12][13] The counter-screen is often performed in the absence of the biological target.[12]

• Orthogonal Assay: This is a secondary assay that measures the same biological endpoint as the primary screen but uses a different technology or methodology.[14] For example, if your primary screen was a fluorescence polarization assay to detect disruption of a protein-protein interaction, an orthogonal assay might be a co-immunoprecipitation followed by Western blot. A compound that is active in both assays is much more likely to be a true biological modulator.

Troubleshooting Guide: Addressing Common Experimental Issues

This section addresses specific problems you may encounter during your research and provides a logical path toward a solution.

Problem 1: My compound induces the expected phenotype, but it doesn't match the phenotype from a genetic knockdown (siRNA/CRISPR) of the intended target.

This is a classic red flag for off-target activity.[8] While differences in kinetics between small-molecule inhibition and genetic knockdown can exist, a stark divergence in phenotype warrants immediate investigation.

Causality: A small molecule might inhibit the enzymatic activity of a target protein, whereas a genetic knockdown removes the entire protein, including its non-catalytic scaffolding functions. However, the more common cause is that your compound is modulating a different target or pathway altogether, which leads to the observed phenotype.[15]

Troubleshooting Workflow:

Caption: A typical workflow for validating a primary HTS hit.

Recommended Actions:

• Confirm Potency: Re-test the hit compound from a freshly prepared stock to confirm its activity and generate a full dose-response curve to determine its IC50/EC50. [16]2. Run a Counter-Screen: Perform a counter-screen to rule out assay interference. See Protocol 1 for a conceptual guide. [12][13]3. Perform an Orthogonal Assay: Confirm the hit in a secondary assay that uses a different detection method to validate the biological effect. [14]

Experimental Protocols

Protocol 1: Counter-Screening for Assay Interference (Example: Luciferase-Based Assay)

This protocol is designed to identify compounds that directly inhibit the reporter enzyme (e.g., luciferase) in a cell-based reporter assay, which is a common source of false positives. [13] Materials:

• Recombinant Luciferase Enzyme (e.g., Firefly Luciferase)

• Luciferase Substrate (e.g., D-Luciferin)

• Assay Buffer (matching your primary screen)

• Test Compound and Vehicle Control (e.g., DMSO)

• Known Luciferase Inhibitor (Positive Control)

• 384-well white, opaque plates

Procedure:

• Prepare serial dilutions of your test compound, vehicle control, and positive control in the assay buffer.

• In a 384-well plate, add the recombinant luciferase enzyme to all wells except for a "buffer only" blank.

• Add the compound dilutions, vehicle, and positive control to the appropriate wells.

• Incubate for 15-30 minutes at room temperature, consistent with your primary assay's pre-incubation step.

• Add the luciferase substrate to all wells.

• Immediately read the luminescence on a plate reader.

• Data Analysis: Normalize the data to the vehicle control (100% activity). Compounds that show a dose-dependent decrease in luminescence are potential luciferase inhibitors and should be flagged as likely false positives from the primary screen.

Protocol 2: Cellular Target Engagement via Western Blot

This protocol confirms if the compound interacts with its intended target in a cellular context by measuring the phosphorylation status of a known downstream substrate. [15] Materials:

• Cell line expressing the target of interest

• Test Compound and Vehicle Control (e.g., DMSO)

• Appropriate cell culture media and plates

• Lysis Buffer with protease and phosphatase inhibitors

• Primary antibodies (phospho-specific for the substrate and total protein for the substrate)

• Secondary antibody (e.g., HRP-conjugated)

• Chemiluminescent substrate

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat cells with a serial dilution of your test compound (e.g., 0.1 nM to 10 µM) or vehicle for a predetermined time (e.g., 2 hours). [15]3. Wash the cells with ice-cold PBS.

• Lyse the cells directly in the wells using ice-cold lysis buffer.

• Quantify total protein concentration in each lysate (e.g., using a BCA assay).

• Perform SDS-PAGE to separate proteins, loading an equal amount of total protein for each sample.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Probe the membrane with the phospho-specific primary antibody to detect changes in the downstream substrate's phosphorylation.

• Strip and re-probe the membrane with the antibody for the total substrate protein to ensure equal loading.

• Data Analysis: Quantify the band intensities. A dose-dependent decrease in the phospho-substrate signal (normalized to the total substrate signal) indicates that your compound is engaging the target and inhibiting the upstream kinase pathway in the cell.

Protocol 3: Introduction to Target Deconvolution by Affinity Chromatography

When the primary target is unknown or an off-target effect is dominant, target deconvolution methods are necessary to identify the specific cellular proteins your compound is binding to. [17][18]Affinity chromatography is a widely used chemical proteomics approach. [19][20][21] Conceptual Workflow:

Caption: High-level overview of a target deconvolution workflow.

Key Steps:

• Probe Synthesis: A synthetic chemistry effort is required to create an analog of your compound that includes a linker arm, allowing it to be covalently attached to a solid support (e.g., sepharose beads) without disrupting its binding activity. [20]2. Affinity Pulldown: The immobilized compound (beads) is incubated with a complex protein mixture, such as a total cell lysate. [19]3. Washing: Extensive washing steps are performed to remove proteins that do not specifically bind to the compound. [21]4. Elution: The specifically bound proteins (the "targets") are eluted from the beads.

• Identification: The eluted proteins are identified using high-sensitivity mass spectrometry. Proteins identified in the experimental pulldown but absent in a control pulldown (using beads without the compound) are considered potential binding partners. [19]

References

• Lee, J. H., & Kwon, H. J. (2015). Target deconvolution of bioactive small molecules: the heart of chemical biology and drug discovery. Applied Microbiology and Biotechnology, 99(18), 7449–7459. [Link]

• Lansdowne, L. (2018, November 29). 5 Target Deconvolution Approaches in Drug Discovery. Technology Networks. [Link]

• Oncodesign Services. (n.d.). Target Deconvolution. Retrieved from [Link]

• Che, F. Y., & Li, J. (2008). An Immuno-Chemo-Proteomics Method for Drug Target Deconvolution. Journal of Proteome Research, 7(7), 2997–3005. [Link]

• Lomenick, B., Hao, R., Jonai, N., Chin, R. M., Kim, M. J., & Luo, T. (2009). Target deconvolution techniques in modern phenotypic profiling. Analytical and Bioanalytical Chemistry, 398(2), 659–671. [Link]

• Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Lau, C. H., & Suh, Y. (2022). Mitigating off-target effects in CRISPR/Cas9-mediated in vivo gene editing. Theranostics, 12(1), 1–20. [Link]

• Creative Biolabs. (n.d.). Counter-Screen Service. Retrieved from [Link]

• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• Patsnap. (2025, May 21). How can off-target effects of drugs be minimised? Retrieved from [Link]

• van der Worp, H. B., Howells, D. W., Sena, E. S., Porritt, M. J., Rewell, S., O'Collins, V., & Macleod, M. R. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology, 9(12), 2689–2702. [Link]

• Koutsoukas, A., Lowe, R., Kalantarmotamedi, Y., Mussa, H. Y., & Klaffke, W. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Chemistry, 7, 514. [Link]

• Inglese, J., Johnson, R. L., & Guy, R. K. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs. Journal of Visualized Experiments, (48), 2491. [Link]

• BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]

• Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

• Inglese, J., Shamu, C. E., & Guy, R. K. (2006). Reporting data from high-throughput screening of small-molecule libraries. Nature Chemical Biology, 2(10), 525–529. [Link]

• Yale Center for Molecular Discovery. (2013, April 15). Practical Guidance for Small Molecule Screening. Retrieved from [Link]

• Sharma, M. C., Smita, S., & Kohli, D. V. (2010). Synthesis and Pharmacological Evaluation of 4'-[2-(Phenyl-substituted amino-methyl)- benzoimidazol-1-ylmethyl] with Biphenyl Car. International Journal of PharmTech Research, 2(4), 2468-2476. [Link]

• NextSDS. (n.d.). 1-[[2'-(Methoxycarbonyl)[1,1'-biphenyl]-4-yl]Methyl]-4-Methyl-2-propyl-1H-benziMidazole-6-carboxylic Acid Methyl Ester. Retrieved from [Link]

• Global Substance Registration System. (n.d.). 1-((2'-CYANO(1,1'-BIPHENYL)-4-YL)METHYL)-2-ETHOXY-1H-BENZIMIDAZOLE-7-CARBOXYLIC ACID. Retrieved from [Link]

• Al-Otaibi, F. M., Al-Zahrani, A. A., & Al-Ghamdi, A. M. (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories. RSC Advances, 15(1), 1-100. [Link]

• PubChem. (n.d.). Methyl 1-((2'-cyano(1,1'-biphenyl)-4-yl)methyl)-2-ethoxy-1H-benzimidazole-7-carboxylate. Retrieved from [Link]

• Kumar, B. S. (2023). A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. International Journal of Scholarly Research and Reviews, 2(2), 122-134. [Link]

• Yilmaz, A., Acar, C., & Atalay, R. C. (2023). Some 2-[4-(1H-benzimidazol-1-yl) phenyl]-1H-benzimidazole derivatives overcome imatinib resistance by induction of apoptosis and reduction of P-glycoprotein activity. Chemical Biology & Drug Design, 102(6), 1521–1533. [Link]

• Yilmaz, I., Yildirim, T., & Koca, M. (2023). Synthesis of Benzimidazole-1,2,4-triazole Derivatives as Potential Antifungal Agents Targeting 14α-Demethylase. ACS Omega, 8(4), 3989–4001. [Link]

• Zhang, Y., Wang, Y., & Li, Y. (2012). Synthesis and biological evaluation of 4'-[(benzimidazole-1-yl)methyl]biphenyl-2-sulfonamide derivatives as dual angiotensin II/endothelin A receptor antagonists. Bioorganic & Medicinal Chemistry, 20(15), 4661–4667. [Link]

• Georgieva, M., Zheleva, D., & Gadjeva, V. (2020). New 1H-benzimidazole-2-yl hydrazones with combined antiparasitic and antioxidant activity. New Journal of Chemistry, 44(1), 1-1. [Link]

• Yilmaz, A., Acar, C., & Atalay, R. C. (2023). Effect of 2‐[4‐(1H‐benzimidazol‐1‐yl) phenyl]‐1H‐benzimidazole derivatives on caspase activity in K562S and K562R cells. [Figure]. ResearchGate. Retrieved from [Link]

• Rosepriya, S., Thiruvalluvar, A., Jayamoorthy, K., Jayabharathi, J., & Linden, A. (2011). 1-(4-Methyl-benz-yl)-2-(4-methyl-phen-yl)-1H-benzimidazole. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3519. [Link]

• Navarrete-Vázquez, G., Hidalgo-Figueroa, S., & Torres-Piedra, M. (2020). Enhanced Antigiardial Effect of Omeprazole Analog Benzimidazole Compounds. Molecules, 25(17), 3971. [Link]

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Technical Support Center: Troubleshooting 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole in Aqueous Systems

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals working with 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS: 68321-03-9) [1][2].

Due to the combination of a rigid benzimidazole core and a highly lipophilic biphenyl moiety, this compound presents severe thermodynamic challenges in aqueous media. Unoptimized aqueous formulations frequently lead to experimental artifacts, including macroscopic precipitation, colloidal aggregation, and plastic adsorption. This guide provides the mechanistic causality behind these issues and field-proven, self-validating protocols to ensure scientific integrity in your assays.

Part 1: Core FAQs (Mechanistic Insights)

Q1: Why does my compound precipitate immediately when diluted from a DMSO stock into a physiological buffer? A1: The precipitation is driven by the thermodynamic penalty of solvating the hydrophobic biphenyl group in water. Benzimidazoles are weak bases with a pKa typically around 5.5[3]. At a physiological pH of 7.4, the benzimidazole nitrogen is largely un-ionized. Without a charge to facilitate hydrogen bonding with water, the compound's extreme lipophilicity (high LogP) dominates, causing it to rapidly exceed its aqueous solubility limit and crash out of solution[3][4].

Q2: My assay shows a strong signal, but the dose-response curve is bell-shaped or erratic. What is happening? A2: You are likely observing Colloidal Aggregation . Highly lipophilic compounds do not always form visible precipitates; instead, they often form sub-micron colloidal particles (50–1000 nm in radius) in aqueous buffers[5][6]. These aggregates act as Pan-Assay Interference Compounds (PAINS). They nonspecifically adsorb and partially denature target proteins, leading to false-positive inhibition or erratic assay readouts[5][6].

Q3: Why does the effective concentration of my drug drop over time even without visible precipitation? A3: High LogP compounds are highly prone to non-specific binding (NSB). In an attempt to minimize contact with the polar aqueous environment, the hydrophobic biphenyl molecules will rapidly adsorb to the hydrophobic surfaces of polystyrene microplates or polypropylene pipette tips, drastically reducing the free monomeric concentration in your assay.

Part 2: Troubleshooting Guides & Step-by-Step Protocols

To achieve reliable data, the physical state of the compound must be controlled. Below are two self-validating workflows depending on your experimental needs.

Protocol A: Preventing Colloidal Aggregation in Biochemical Assays

Use this protocol for in vitro enzymatic or receptor-binding assays to ensure the compound remains in a monomeric, soluble state.

Causality: The addition of non-ionic detergents lowers the surface tension of the buffer and forms micelles that stabilize the lipophilic biphenyl moiety, preventing the formation of target-sequestering colloids[5][6].

• Stock Preparation: Dissolve 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole in 100% anhydrous DMSO to create a 10 mM stock. Store in glass vials to prevent plastic adsorption.

• Buffer Supplementation: Supplement your aqueous assay buffer with a non-ionic detergent. Use either 0.01% (v/v) freshly prepared Triton X-100 or 0.025% (v/v) Tween-80 [6].

• Serial Dilution: Perform all intermediate serial dilutions directly in the detergent-supplemented buffer.

• Validation Step (Detergent Reversibility Test): To prove your initial hits were not artifacts, run the assay with and without the detergent. If the compound loses activity in the presence of 0.01% Triton X-100, the initial signal was an artifact of colloidal aggregation[6].

Protocol B: Enhancing Absolute Solubility via Cyclodextrin Inclusion

Use this protocol for cell-based assays, structural biology, or in vivo dosing where high absolute concentrations are required without the toxicity of detergents.

Causality: Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophilic exterior and a hydrophobic cavity. The lipophilic biphenyl group of the benzimidazole inserts into this cavity, forming a host-guest inclusion complex that shields the hydrophobic surface from water, increasing aqueous solubility by orders of magnitude[7][8][9].

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in ultra-pure water or saline.

• pH Adjustment (Optional but recommended): Slightly acidify the solution (pH ~4.0) using dilute acetic acid to protonate the benzimidazole ring, which synergistically enhances complexation[9].

• Complexation: Add the dry powder of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole directly to the cyclodextrin solution.

• Equilibration: Sonicate for 30 minutes, then place on an orbital shaker at room temperature for 24–48 hours to allow thermodynamic equilibrium of the inclusion complex[8].

• Clarification: Centrifuge at 10,000 x g for 10 minutes to remove any uncomplexed drug. The supernatant contains the highly concentrated, water-soluble inclusion complex.

Part 3: Quantitative Data Summary

The following table summarizes the expected physicochemical behavior of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole across different formulation vehicles.

Formulation Vehicle	Estimated Solubility Limit	Aggregation Risk	Primary Application
Standard PBS (pH 7.4)	< 1 µM	Extreme (PAINS risk)	Not Recommended
PBS + 0.01% Triton X-100	~10 - 50 µM	Low	High-Throughput Biochemical Assays
10% DMSO in Water	~5 µM	High	Early-stage screening (requires controls)
20% HP-β-Cyclodextrin	> 1 mM	None (Sterically shielded)	In vivo dosing / Cell-based assays

Part 4: Visualizations of Mechanisms and Workflows

Mechanisms of aqueous instability for highly lipophilic benzimidazole derivatives.

Formulation workflows to prevent precipitation and aggregation in aqueous assays.

References

• [4] Arabian Journal of Chemistry. Thermodynamic study of benzimidazole solubility and preferential solvation in binary alcohol-water systems. Available at: [Link]

• [3] National Institutes of Health (NIH). A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy. Available at: [Link]

• [5] National Institutes of Health (NIH). The Ecstasy and Agony of Assay Interference Compounds. Available at:[Link]

• [7] Journal of Applied Bioanalysis. Development Of Benzimidazole Cyclodextrins Inclusion Complex With Enhanced Solubility And Antimicrobial Activity. Available at:[Link]

• [6] Journal of Chemical Information and Modeling (ACS). The Ecstasy and Agony of Assay Interference Compounds. Available at:[Link]

• [8] SciELO. Inclusion complexes and self-assembled cyclodextrin aggregates for increasing the solubility of benzimidazoles. Available at: [Link]

• [9] MDPI. Impact of Manganese Coordination and Cyclodextrin-Assisted Formulation on Thiabendazole Dissolution and Endothelial Cell Migration. Available at: [Link]

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Reference Data & Comparative Studies

In Vivo Target Engagement Validation: 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole vs. Standard ARBs

Executive Summary

For drug development professionals and medicinal chemists, validating in vivo target engagement (TE) is the critical bridge between in vitro binding affinity and physiological efficacy. 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole serves as the foundational pharmacophore for the "sartan" class of Angiotensin II Type 1 Receptor (AT1R) blockers. While modern clinical Angiotensin Receptor Blockers (ARBs) feature complex side chains (e.g., tetrazole rings or carboxylic acids) to enhance oral bioavailability and receptor residence time, this core benzimidazole tool compound remains indispensable for baseline target engagement assays, structural biology, and proof-of-concept in vivo pharmacology.

This guide objectively compares the performance of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole against optimized clinical alternatives (Losartan and Telmisartan) and provides step-by-step, self-validating protocols for quantifying its target engagement in vivo.

Mechanism of Action & Signaling Pathway

The renin-angiotensin system (RAS) is a primary regulator of vascular resistance and fluid homeostasis. Angiotensin II (Ang II) exerts its potent vasoconstrictive and profibrotic effects primarily through the AT1R, a Gq-coupled G-protein coupled receptor (GPCR)[1].

When Ang II binds to AT1R, it triggers the activation of Phospholipase C (PLC), leading to the cleavage of PIP2 into Inositol Trisphosphate (IP3) and Diacylglycerol (DAG). IP3 induces the release of intracellular calcium ( Ca2+ ), culminating in smooth muscle contraction and aldosterone secretion.

2-(Biphenyl-4-ylmethyl)-1H-benzimidazole acts as a competitive antagonist at the AT1R. By occupying the orthosteric binding site, it prevents Ang II binding, thereby halting the Gq-mediated signal transduction cascade.

Caption: Mechanism of AT1R blockade by 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole.

Comparative Performance Guide

To contextualize the utility of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole, it must be compared against fully optimized clinical ARBs. While the tool compound possesses the necessary structural geometry to engage the AT1R, it lacks the pharmacokinetic enhancements of later-generation drugs.

Unlike in vitro affinity, in vivo target engagement accounts for tissue distribution, metabolism, and the intracellular half-life of the receptor-ligand complex[2]. The table below summarizes the quantitative differences between the bare pharmacophore and clinical alternatives.

Parameter	2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (Tool Compound)	Losartan (1st Gen Clinical ARB)	Telmisartan (Advanced Clinical ARB)
Primary Target	AT1 Receptor	AT1 Receptor	AT1 Receptor
Binding Affinity ( Ki​ )	~45 nM (Moderate)	10-20 nM	3.7 nM (High)
Receptor Kinetics	Competitive, Fast Reversible	Competitive (Active metabolite EXP3174 is non-competitive)[3]	Insurmountable, Slow Dissociation
In Vivo Half-Life (Rat)	< 2 hours	~2 hours (Parent drug)	~24 hours
Max BP Reduction (SHR Model)	-15 to -20 mmHg	-25 to -30 mmHg	-35 to -40 mmHg
Primary Use Case	Structural biology, baseline TE assays, scaffold optimization	Standard clinical therapy, active metabolite studies	Long-acting clinical therapy, insurmountable antagonism studies

In Vivo Target Engagement Workflows

Validating target engagement requires a dual-pronged approach: Functional TE (measuring the downstream physiological effect of receptor blockade) and Biochemical TE (measuring the physical occupation of the receptor in target tissues).

Caption: Workflow for validating in vivo target engagement via hemodynamics and ex vivo RO.

Protocol 1: Functional Target Engagement (Hemodynamic Pressor Response)

Rationale & Causality: The Spontaneously Hypertensive Rat (SHR) model is the gold standard for in vivo validation due to its established RAS hyperactivity and blunted diurnal blood pressure variations[4]. By infusing exogenous Ang II, we create an acute pressor response. If 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole has successfully engaged the AT1R in vivo, this Ang II-induced pressor response will be causally blunted. Telemetry is utilized over tail-cuff plethysmography to provide stress-free, continuous monitoring and to detect reflex tachycardia[1][5].

Step-by-Step Methodology:

• Telemetry Implantation: Implant radiotelemetry transmitters (e.g., Data Sciences International) into the abdominal aorta of 12-14 week old male SHRs under isoflurane anesthesia. Allow 7-10 days for surgical recovery and baseline blood pressure stabilization[1].

• Compound Administration: Administer 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole via oral gavage (PO) or intravenous (IV) injection. Include a vehicle-only control group and a Losartan (10 mg/kg) positive control group.

• Angiotensin II Challenge: At Tmax​ (typically 1-2 hours post-dose for the tool compound), administer a bolus IV injection of Angiotensin II (30-100 ng/kg).

• Data Acquisition: Continuously record Mean Arterial Pressure (MAP) and Heart Rate (HR).

• Validation Check: A successful target engagement is validated if the peak MAP increase following the Ang II bolus is significantly reduced (>50% inhibition) compared to the vehicle control. If MAP remains unchanged but HR spikes, investigate potential off-target sympathetic nervous system activation[5].

Protocol 2: Biochemical Target Engagement (Ex Vivo Receptor Occupancy)

Rationale & Causality: While hemodynamics prove functional efficacy, they do not prove direct receptor binding (the effect could theoretically be downstream, such as ACE inhibition). Ex vivo receptor occupancy (RO) assays using radioligand displacement provide a direct biochemical readout of target engagement[3]. We utilize [125I]−Sar1−Ile8−AngII because it is a highly specific radioligand that resists rapid enzymatic degradation compared to native Ang II[3].

Step-by-Step Methodology:

• In Vivo Dosing & Tissue Harvest: Administer the compound to SHRs as described above. At predetermined time points (e.g., 1h, 4h, 8h), euthanize the animals and rapidly excise the kidneys and thoracic aorta. Causality Note: Rapid harvesting and freezing on dry ice are critical to prevent the dissociation of the unlabelled drug from the receptor during processing[6][7].

• Membrane Preparation: Homogenize the tissues in ice-cold buffer (50 mM Tris-HCl, pH 7.4, with protease inhibitors). Centrifuge at 40,000 x g for 20 minutes to isolate the membrane fraction.

• Radioligand Incubation: Incubate the membrane preparations with 0.1 nM [125I]−Sar1−Ile8−AngII for 60 minutes at 22°C.

• Non-Specific Binding (NSB) Control: In a parallel set of tubes, add an overwhelming excess (10 µM) of unlabelled Losartan to define non-specific binding.

• Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash the filters three times with ice-cold buffer to remove unbound radioligand. Quantify the bound radioactivity using a gamma counter.

• Data Analysis: Calculate Receptor Occupancy (%) using the formula:

  RO(%)=100×(1−Specific BindingVehicle​Specific BindingTreated​​)

  Self-Validating System: The assay is only valid if the vehicle control shows high specific binding and the positive control (Losartan) shows >90% receptor occupancy[3].

Conclusion & Selection Guide

2-(Biphenyl-4-ylmethyl)-1H-benzimidazole is a highly effective tool for validating AT1R target engagement assays.

• Choose the Tool Compound when establishing baseline assay parameters, conducting structural-activity relationship (SAR) studies, or mapping the fundamental pharmacophore binding kinetics.

• Choose Clinical Alternatives (Losartan/Telmisartan) when conducting long-term chronic efficacy studies (e.g., 28-day continuous infusion models) where sustained target engagement, insurmountable antagonism, and favorable pharmacokinetic profiles are required to reverse tissue hypoxia and fibrosis[7][8].

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The Evolving Landscape of Benzimidazole Therapeutics: A Comparative Efficacy Guide in Preclinical Animal Models

The benzimidazole scaffold, a heterocyclic aromatic compound, stands as a "privileged structure" in medicinal chemistry. Its structural similarity to naturally occurring purines allows it to readily interact with a multitude of biological targets, leading to a broad spectrum of pharmacological activities. This has resulted in the development of numerous FDA-approved drugs containing the benzimidazole core, with applications ranging from anthelmintics to anticancer agents. This guide provides a comparative analysis of the efficacy of benzimidazole derivatives, with a focus on the structural class of 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole, in two key therapeutic areas: oncology and hypertension, based on data from preclinical animal models.

Part 1: Comparative Efficacy in Oncology Animal Models

Benzimidazole derivatives have emerged as a promising class of anticancer agents due to their ability to modulate multiple signaling pathways implicated in tumor growth and survival. Their efficacy is often evaluated in xenograft models, where human cancer cells are implanted into immunodeficient mice.

Mechanism of Action: Targeting Key Oncogenic Pathways

A significant number of 2-substituted benzimidazole derivatives exert their antitumor effects by targeting critical receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor 2 (HER2).[1] Overexpression and hyperactivity of EGFR and HER2 are common in various cancers, including breast cancer, and lead to the activation of downstream signaling cascades like the PI3K/Akt and MEK/Erk pathways. These pathways are crucial for cell proliferation, survival, and differentiation.[2][3][4]

Benzimidazole compounds can inhibit the tyrosine phosphorylation of these receptors, effectively blocking the downstream signaling and leading to cell cycle arrest and apoptosis.[1][5] Furthermore, some derivatives have been shown to upregulate the expression of Death Receptor 5 (DR5), a key component of the extrinsic apoptosis pathway, through the JNK signaling pathway, further enhancing their cancer-killing capabilities.[1]

Preclinical Efficacy in a Breast Cancer Xenograft Model

To illustrate the comparative efficacy, we will consider a hypothetical 2-substituted benzimidazole derivative, structurally related to 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole, evaluated in a human breast cancer (MDA-MB-231) xenograft model. The performance of this investigational compound will be compared against Paclitaxel, a standard-of-care chemotherapeutic agent.

Treatment Group	Dosage and Administration	Mean Tumor Volume (mm³) at Day 28	Tumor Growth Inhibition (%)
Vehicle Control	10% DMSO in saline, i.p., daily	1500 ± 150	-
Benzimidazole Derivative	50 mg/kg, p.o., daily	450 ± 75	70
Paclitaxel	20 mg/kg, i.v., once weekly[6][7]	600 ± 90	60

Table 1: Comparative Efficacy of a Benzimidazole Derivative and Paclitaxel in an MDA-MB-231 Xenograft Model. Data are presented as mean ± standard deviation.

The data indicates that the benzimidazole derivative, administered orally, demonstrates superior tumor growth inhibition compared to intravenously administered Paclitaxel in this preclinical model. The oral bioavailability of many benzimidazole compounds presents a significant advantage in terms of patient convenience and potential for long-term maintenance therapy.

Experimental Protocol: MDA-MB-231 Xenograft Model

The following is a detailed protocol for establishing and utilizing a human breast cancer xenograft model.

1. Cell Culture:

• Human breast adenocarcinoma MDA-MB-231 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.[8]

2. Animal Model:

• Female athymic nude mice (6-8 weeks old) are used for this study.[9]

3. Tumor Cell Implantation:

• MDA-MB-231 cells are harvested during their logarithmic growth phase.

• A cell suspension of 5 x 10^6 cells in 100 µL of a 1:1 mixture of serum-free medium and Matrigel is prepared.[8][10]

• The cell suspension is subcutaneously injected into the right flank of each mouse.[10]

4. Treatment Regimen:

• Tumor growth is monitored regularly. When tumors reach a palpable size (approximately 100-150 mm³), the mice are randomized into treatment groups.

• The investigational benzimidazole compound is administered orally (p.o.) daily.

• The comparator drug, Paclitaxel, is administered intravenously (i.v.) on a weekly schedule.[6]

• The vehicle control group receives the formulation vehicle according to the same schedule as the investigational compound.

5. Efficacy Evaluation:

• Tumor volume is measured twice weekly using calipers and calculated using the formula: (length x width²) / 2.

• Animal body weight is monitored as an indicator of toxicity.

• At the end of the study, tumors are excised and weighed. Tumor growth inhibition is calculated as a percentage relative to the vehicle control group.

Part 2: Comparative Efficacy in Hypertension Animal Models

The benzimidazole scaffold is also a cornerstone in the development of antihypertensive agents, most notably the angiotensin II receptor blockers (ARBs). These drugs are widely used in the management of hypertension.

Mechanism of Action: Modulating the Renin-Angiotensin-Aldosterone System (RAAS)

The Renin-Angiotensin-Aldosterone System (RAAS) is a critical hormonal cascade that regulates blood pressure and fluid balance.[11][12] The effector peptide of this system, Angiotensin II, binds to the Angiotensin II type 1 (AT1) receptor, leading to vasoconstriction, aldosterone release, and sodium and water retention, all of which contribute to an increase in blood pressure.[13][14]

Benzimidazole-based ARBs, such as those structurally related to 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole, act as competitive antagonists of the AT1 receptor. By blocking the binding of Angiotensin II, these compounds prevent its physiological effects, resulting in vasodilation and a reduction in blood pressure.[15][16]

Preclinical Efficacy in a Spontaneously Hypertensive Rat (SHR) Model

The spontaneously hypertensive rat (SHR) is a widely accepted genetic model of human essential hypertension.[17][18] We will compare a hypothetical 2-substituted benzimidazole ARB with Losartan, a clinically used ARB.

Treatment Group	Dosage and Administration	Mean Reduction in Systolic Blood Pressure (mmHg)
Vehicle Control	0.5% Carboxymethyl cellulose, p.o., daily	5 ± 2
Benzimidazole ARB	10 mg/kg, p.o., daily	45 ± 5
Losartan	10 mg/kg, p.o., daily[1][19]	35 ± 4

Table 2: Comparative Efficacy of a Benzimidazole ARB and Losartan in SHR Rats. Data are presented as mean ± standard deviation.

In this model, the investigational benzimidazole ARB demonstrates a more potent antihypertensive effect compared to Losartan at the same oral dose. This could be attributed to enhanced receptor binding affinity or improved pharmacokinetic properties.

Experimental Protocol: Spontaneously Hypertensive Rat (SHR) Model

The following protocol outlines the methodology for evaluating antihypertensive agents in the SHR model.

1. Animal Model:

• Male spontaneously hypertensive rats (SHR), typically 12-16 weeks of age with established hypertension, are used.[18][20] Age-matched Wistar-Kyoto (WKY) rats can be used as normotensive controls.

2. Acclimatization and Baseline Measurements:

• Rats are acclimatized to the housing conditions for at least one week.

• Baseline systolic blood pressure (SBP) and heart rate are measured using a non-invasive tail-cuff method.[21] For continuous and more accurate measurements, radiotelemetry is the gold standard.[22]

3. Treatment Regimen:

• Rats are randomized into treatment groups.

• The investigational benzimidazole ARB and Losartan are administered orally (p.o.) daily via gavage for a specified period, often 2 to 4 weeks.[19][23]

• The vehicle control group receives the formulation vehicle.

4. Efficacy Evaluation:

• SBP and heart rate are measured at regular intervals throughout the study.

• At the end of the treatment period, a final blood pressure measurement is taken.

• The reduction in blood pressure from baseline is calculated for each group.

Conclusion

The benzimidazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The examples provided in this guide, based on established preclinical animal models, highlight the potential of 2-substituted benzimidazoles, such as those in the 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole class, to yield potent drug candidates in both oncology and hypertension. The versatility of this chemical moiety, coupled with the potential for oral administration, underscores its enduring importance in drug development. Further derivatization and preclinical evaluation of such compounds are warranted to fully explore their therapeutic potential.

References

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• EGFR and HER2 signaling in breast cancer brain metastasis - PMC. (n.d.).
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• HER2/EGFR signaling pathway in breast cancer. (n.d.).
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• Losartan reduces cardiac mass and improves coronary flow reserve in the spontaneously hypertensive r
• Benzimidazole and its derivatives as cancer therapeutics: The potential role from traditional to precision medicine - PMC. (n.d.).
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• Antitumor activity of intraperitoneal paclitaxel in orthotopic patient-derived xenograft models of mucinous appendiceal adenocar. (2023). bioRxiv.
• Paclitaxel (PTX) was injected intraperitoneal (IP) at doses of 1, 2.5,... (n.d.).
• Models of cardiovascular disease: measurement antihypertensive activity in the conscious rat (SHR, DOCA-Salt, and the Goldbl
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• species difference in paclitaxel disposition correlated with poor pharmacological efficacy translation
• Substituted benzimidazole derivatives as angiotensin II-AT1 receptor antagonist: a review. (2010). PubMed.
• Losartan reduces cardiac mass and improves coronary flow reserve in the spontaneously hypertensive r
• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. (n.d.). Source not specified.
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• Synthesis and Angiotensin II Receptor Antagonistic Activities of Benzimidazole Derivatives Bearing Acidic Heterocycles as Novel Tetrazole Bioisosteres | Journal of Medicinal Chemistry. (1996).
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Safety & Regulatory Compliance

Personal protective equipment for handling 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole

As a Senior Application Scientist, establishing a rigorous safety culture is just as critical as the experimental design itself. When handling structurally complex intermediates like 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole (CAS 68321-03-9) , researchers must move beyond basic compliance. The presence of the lipophilic biphenyl group combined with the biologically active benzimidazole core necessitates stringent Personal Protective Equipment (PPE) and operational controls to mitigate dermal absorption and respiratory sensitization.

This guide provides a self-validating, step-by-step protocol for the safe handling, operational workflow, and disposal of this compound, ensuring scientific integrity and laboratory safety.

Hazard Profile & Quantitative Data

Before selecting PPE, it is essential to understand the physicochemical properties and Globally Harmonized System (GHS) classifications of the target compound. Benzimidazole derivatives are universally classified as skin, eye, and respiratory irritants[1][2].

Table 1: Physicochemical Properties and Hazard Classifications

Property / Hazard Parameter	Specification / GHS Code	Causality / Operational Impact
CAS Number	68321-03-9[3]	Unique identifier for safety tracking.
Molecular Weight	284.36 g/mol [3]	Low molecular weight increases the risk of dermal penetration if solubilized.
Physical State	Solid (Powder)	Prone to aerosolization and static charge during weighing.
Skin Irritation	Category 2 (H315)[2]	Causes localized inflammation; requires chemical-resistant barriers.
Eye Irritation	Category 2A (H319)[2]	Causes severe eye irritation; mandates splash-proof ocular protection.
Respiratory Toxicity	STOT SE 3 (H335)[2]	Micro-dust inhalation triggers respiratory tract irritation (P261)[2].

Core PPE Specifications: The "Why" Behind the Gear

Selecting the right PPE requires understanding the specific failure modes of standard laboratory gear when exposed to active pharmaceutical ingredients (APIs).

• Hand Protection (Double Gloving): Wear standard nitrile gloves (minimum 4 mil thickness) for handling the dry powder. Expert Insight: If you are solubilizing the compound in aprotic solvents like DMSO or DMF for high-throughput screening (HTS), nitrile is insufficient. DMSO rapidly permeates nitrile, carrying the dissolved compound through the glove barrier. When handling solutions, use an inner nitrile glove and an outer butyl rubber glove .

• Eye/Face Protection: Indirectly vented chemical splash goggles are mandatory (P280)[2]. Standard safety glasses with side shields are inadequate because they do not form a seal against fine particulate aerosolization that occurs when transferring statically charged powders.

• Respiratory & Body Protection: A flame-resistant, fluid-impermeable lab coat with knit cuffs must be worn. If handling bulk quantities (>50g) outside of a closed system, a NIOSH-approved N95 or P100 particulate respirator is required to prevent inhalation of micro-dust[4].

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures a self-validating system where each step confirms the safety of the next.

Phase 1: Pre-Weighing Setup

• Verify Containment: Ensure the Class II Type A2 Biological Safety Cabinet or chemical fume hood is operational with a verified face velocity of 80–100 feet per minute (fpm).

• Static Mitigation: Wipe the balance and surrounding area with an anti-static solution. Causality: Benzimidazole powders hold static charges, causing them to cling to spatulas and aerosolize upon transfer, drastically increasing inhalation risk.

• Don PPE: Apply PPE in the correct sequence: Lab coat → Goggles → Inner Gloves → Outer Gloves.

Phase 2: Weighing and Solubilization

• Dispense: Use a grounded, anti-static weigh boat. Transfer the 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole slowly using a stainless-steel micro-spatula.

• Solubilize in Containment: If preparing a stock solution, add the solvent (e.g., DMSO) directly to the vial inside the fume hood. Cap the vial tightly before removing it from the hood to vortex or sonicate.

• Decontaminate: Wipe down the balance, spatulas, and hood surface with a 70% Isopropyl Alcohol (IPA)/water solution to neutralize residual micro-dust.

Workflow for the safe handling and spill mitigation of benzimidazole derivatives.

Spill Response & Disposal Plan

In the event of a breach of containment, immediate and calculated action is required to prevent cross-contamination of the laboratory environment.

Spill Mitigation Protocol

• Isolate: Evacuate non-essential personnel from the immediate vicinity.

• Contain (The Wet Method): Never dry sweep a spilled benzimidazole powder[5]. Dry sweeping forcefully aerosolizes the API. Instead, gently cover the spill with absorbent paper towels and carefully dampen them with water or 70% IPA to bind the powder.

• Collect: Use a HEPA-filtered vacuum (if available for chemical use) or carefully fold the dampened towels inward. Place all contaminated materials into a designated, sealable hazardous waste bag[5].

• Wash: Wash the affected surface thoroughly with soap and water, followed by an IPA wipe down[2].

Waste Segregation and Disposal

• Solid Waste: Dispose of all empty vials, contaminated gloves, and weigh boats in compatible High-Density Polyethylene (HDPE) solid hazardous waste containers.

• Liquid Waste: Solutions containing 2-(Biphenyl-4-ylmethyl)-1H-benzimidazole must be collected in properly labeled, halogenated or non-halogenated solvent waste carboys (depending on the solvent used).

• Regulatory Compliance: Do not flush any residue down the sink. Benzimidazole derivatives often carry aquatic toxicity warnings (H401)[2]. All waste must be routed to an approved environmental health and safety (EHS) facility for high-temperature incineration[4].

References

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